Cas no 2227828-89-7 ((3S)-3-{3-(dimethylamino)methyl-4-hydroxyphenyl}-3-hydroxypropanoic acid)

• Product Name: (3S)-3-{3-(dimethylamino)methyl-4-hydroxyphenyl}-3-hydroxypropanoic acid
• CAS No: 2227828-89-7
• MF: C₁₂H₁₇NO₄
• MW: 239.267683744431
• CID: 5978354
• PubChem ID: 165675806
• Update Time: 2025-05-23

(3S)-3-{3-(dimethylamino)methyl-4-hydroxyphenyl}-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{3-(dimethylamino)methyl-4-hydroxyphenyl}-3-hydroxypropanoic acid
• EN300-1997976
• 2227828-89-7
• (3S)-3-{3-[(dimethylamino)methyl]-4-hydroxyphenyl}-3-hydroxypropanoic acid

• Inchi： 1S/C12H17NO4/c1-13(2)7-9-5-8(3-4-10(9)14)11(15)6-12(16)17/h3-5,11,14-15H,6-7H2,1-2H3,(H,16,17)/t11-/m0/s1
• InChI Key： JPYXNWDOAFEHET-NSHDSACASA-N
• SMILES： O[C@@H](CC(=O)O)C1C=CC(=C(C=1)CN(C)C)O

Computed Properties

• Exact Mass: 239.11575802g/mol
• Monoisotopic Mass: 239.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 81Ų

Additional information on (3S)-3-{3-(dimethylamino)methyl-4-hydroxyphenyl}-3-hydroxypropanoic acid

Introduction to (3S)-3-{3-(dimethylamino)methyl-4-hydroxyphenyl}-3-hydroxypropanoic Acid (CAS No. 2227828-89-7)

(3S)-3-{3-(dimethylamino)methyl-4-hydroxyphenyl}-3-hydroxypropanoic acid is a complex organic compound with significant implications in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 2227828-89-7, has garnered attention due to its unique structural features and potential biological activities. The molecule consists of a propanoic acid backbone substituted with a hydroxyl group at the 3-position and an aromatic ring linked via a hydroxyl and dimethylamino substituents. Such structural motifs are often associated with molecules that exhibit pharmacological properties, making this compound a subject of interest for further research and development.

The stereochemistry of the compound, specifically the (3S) configuration, plays a crucial role in determining its biological activity. Chiral centers are known to significantly influence the efficacy and selectivity of pharmaceutical agents, and the (3S) configuration of this compound may contribute to its unique interactions with biological targets. This aspect has been a focus of recent studies, as understanding the relationship between stereochemistry and biological activity is essential for designing more effective drugs.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of molecules with high accuracy. The use of molecular modeling techniques has allowed scientists to explore the potential interactions of (3S)-3-{3-(dimethylamino)methyl-4-hydroxyphenyl}-3-hydroxypropanoic acid with various biological targets. These studies have suggested that the compound may exhibit inhibitory effects on certain enzymes and receptors, which could make it a valuable candidate for therapeutic applications.

The hydroxyl groups present in the molecule are key functional moieties that can participate in hydrogen bonding interactions. This feature is particularly important in drug design, as hydrogen bonding is a major factor in determining the binding affinity between a drug and its target. The presence of multiple hydroxyl groups in this compound suggests that it may form stable interactions with biological molecules, potentially leading to enhanced binding affinity and prolonged duration of action.

The dimethylamino group attached to the aromatic ring adds another layer of complexity to the compound's structure. This group is known to influence solubility and metabolic stability, which are critical factors in drug development. The dimethylamino group may also contribute to the compound's ability to cross cell membranes, an important consideration for oral bioavailability. Researchers are exploring how this structural feature affects the overall pharmacological profile of the compound.

In vitro studies have begun to shed light on the potential biological activities of (3S)-3-{3-(dimethylamino)methyl-4-hydroxyphenyl}-3-hydroxypropanoic acid. Initial experiments have shown that the compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. This finding is particularly intriguing given the growing interest in developing drugs that target inflammation-related diseases. The compound's ability to modulate these pathways could make it a promising candidate for treating conditions such as arthritis and inflammatory bowel disease.

Additionally, research has indicated that this compound may have antioxidant properties. The hydroxyl groups in its structure are known to participate in redox reactions, which are central to many biological processes. By scavenging reactive oxygen species, antioxidants can help protect cells from oxidative damage. This potential antioxidant activity could make (3S)-3-{3-(dimethylamino)methyl-4-hydroxyphenyl}-3-hydroxypropanoic acid useful in developing treatments for oxidative stress-related disorders, such as neurodegenerative diseases.

The synthesis of this compound has also been a subject of interest among synthetic chemists. The complex structure presents challenges in terms of regioselectivity and stereocontrol. Recent reports have described novel synthetic routes that allow for efficient preparation of (3S)-3-{3-(dimethylamino)methyl-4-hydroxyphenyl}-3-hydroxypropanoic acid with high enantioselectivity. These advancements in synthetic methodology are crucial for enabling further exploration of the compound's pharmacological potential.

The future direction of research on (3S)-3-{3-(dimethylamino)methyl-4-hydroxyphenyl}-3-hydroxypropanoic acid will likely involve both preclinical and clinical studies. Preclinical trials will be essential for evaluating its safety profile and confirming its biological activity in vivo. If these studies yield positive results, clinical trials could be initiated to assess its efficacy in treating specific diseases. The ultimate goal would be to develop new therapeutic agents based on this promising compound.

In conclusion, (3S)-3-{3-(dimethylamino)methyl-4-hydroxyphenyl}-3-hydroxypropanoic acid (CAS No. 2227828-89-7) is a structurally complex molecule with significant potential in pharmaceutical applications. Its unique stereochemistry, functional groups, and predicted biological activities make it an intriguing subject for further research. As our understanding of drug design principles continues to evolve, compounds like this one will play an increasingly important role in developing novel treatments for various diseases.